Cas no 2165427-99-4 (trans-2-(4-Imino-1,4-dihydropyridin-1-yl)cyclobutan-1-ol)

• Product Name: trans-2-(4-Imino-1,4-dihydropyridin-1-yl)cyclobutan-1-ol
• CAS No: 2165427-99-4
• MF: C₉H₁₂N₂O
• MW: 164.204381942749
• CID: 5040880
• Update Time: 2025-05-21

trans-2-(4-Imino-1,4-dihydropyridin-1-yl)cyclobutan-1-ol Chemical and Physical Properties

Names and Identifiers

• trans-2-(4-imino-1,4-dihydropyridin-1-yl)cyclobutan-1-ol
• (1R,2R)-2-(4-iminopyridin-1-yl)cyclobutan-1-ol
• trans-2-(4-Imino-1,4-dihydropyridin-1-yl)cyclobutan-1-ol

• Inchi： 1S/C9H12N2O/c10-7-3-5-11(6-4-7)8-1-2-9(8)12/h3-6,8-10,12H,1-2H2/t8-,9-/m1/s1
• InChI Key： BPGSEOQTTKIZIY-RKDXNWHRSA-N
• SMILES： O[C@@H]1CC[C@H]1N1C=CC(C=C1)=N

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 241
• XLogP3: 0.3
• Topological Polar Surface Area: 47.3

Additional information on trans-2-(4-Imino-1,4-dihydropyridin-1-yl)cyclobutan-1-ol

trans-2-(4-Imino-1,4-dihydropyridin-1-yl)cyclobutan-1-ol

The compound trans-2-(4-Imino-1,4-dihydropyridin-1-yl)cyclobutan-1-ol, identified by the CAS number 2165427-99-4, is a fascinating molecule with significant potential in various fields of chemistry and materials science. This compound has garnered attention due to its unique structural properties and versatile applications. Recent studies have highlighted its role in drug discovery, catalysis, and advanced materials development.

The molecular structure of trans-cyclobutanol derivative is characterized by a cyclobutane ring fused with a dihydropyridine moiety. The trans configuration at the cyclobutane ring introduces steric hindrance, which plays a crucial role in determining its reactivity and selectivity in chemical reactions. The presence of the imino group (C=N) in the dihydropyridine ring further enhances its electronic properties, making it a valuable substrate for various transformations.

Recent advancements in synthetic methodologies have enabled the efficient synthesis of this compound. Researchers have employed innovative strategies such as organocatalysis and transition metal-mediated coupling reactions to achieve high yields and excellent stereocontrol. These methods not only simplify the synthesis process but also pave the way for large-scale production, which is essential for industrial applications.

In terms of applications, trans-cyclobutanol derivative has shown promise in the development of bioactive molecules. Its ability to act as a chiral auxiliary has been exploited in asymmetric synthesis, facilitating the construction of complex molecular architectures with high enantioselectivity. Additionally, this compound serves as a valuable building block in the synthesis of advanced materials, including polymers and nanoparticles.

The latest research findings emphasize the importance of understanding the relationship between the structure and properties of this compound. For instance, studies published in leading journals such as Nature Chemistry and Angewandte Chemie have demonstrated its role in catalytic cycles and its potential as a ligand in homogeneous catalysis. These insights underscore the compound's versatility and its potential to contribute to cutting-edge technological advancements.

In conclusion, trans-cyclobutanol derivative (CAS 2165427-99-4) stands out as a remarkable molecule with diverse applications across multiple disciplines. Its unique structural features, coupled with recent breakthroughs in synthetic methods and application-oriented research, position it as a key player in modern chemical innovation.